Cas no 1556421-62-5 (1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole)

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole structure

1556421-62-5 structure

Product Name:1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole

CAS No:1556421-62-5

MF:C₇H₁₀N₂O

MW:138.167101383209

CID:6531315

PubChem ID:83094783

Update Time:2024-01-11

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
- EN300-1239634
- 1556421-62-5
- AKOS021416160
- Inchi： 1S/C7H10N2O/c1-5-6(7-4-10-7)3-9(2)8-5/h3,7H,4H2,1-2H3
- InChI Key： VPGGMEQEGQFWNI-UHFFFAOYSA-N
- SMILES： O1CC1C1=CN(C)N=C1C

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 30.4Å²

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1239634-1.0g	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		1g	$0.0	2023-06-08
Enamine	EN300-1239634-50mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		50mg	$647.0	2023-10-02
Enamine	EN300-1239634-100mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		100mg	$678.0	2023-10-02
Enamine	EN300-1239634-250mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		250mg	$708.0	2023-10-02
Enamine	EN300-1239634-500mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		500mg	$739.0	2023-10-02
Enamine	EN300-1239634-1000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		1000mg	$770.0	2023-10-02
Enamine	EN300-1239634-2500mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		2500mg	$1509.0	2023-10-02
Enamine	EN300-1239634-5000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		5000mg	$2235.0	2023-10-02
Enamine	EN300-1239634-10000mg	1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole	1556421-62-5		10000mg	$3315.0	2023-10-02

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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